Cas no 61871-83-8 (Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro-)

Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro- structure
61871-83-8 structure
Product Name:Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro-
CAS No:61871-83-8
MF:C10H12ClNO
MW:197.661381721497
CID:464068
PubChem ID:12328842
Update Time:2025-04-19

Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-amino-3,5-dimethylphenyl)-2-chloro-
    • 1-(2-amino-3,5-dimethylphenyl)-2-chloroethanone
    • 61871-83-8
    • SCHEMBL5213337
    • DTXSID90490138
    • 1-(2-Amino-3,5-dimethylphenyl)-2-chloroethan-1-one
    • Inchi: 1S/C10H12ClNO/c1-6-3-7(2)10(12)8(4-6)9(13)5-11/h3-4H,5,12H2,1-2H3
    • InChI Key: ZSGQNRUYHJMIBL-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CC(C)=CC(C)=C1N)=O

Computed Properties

  • Exact Mass: 197.06086
  • Monoisotopic Mass: 197.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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